4-Isopropyl-3-nitrobenzoic acid 4-Isopropyl-3-nitrobenzoic acid
Brand Name: Vulcanchem
CAS No.: 174482-81-6
VCID: VC20942073
InChI: InChI=1S/C10H11NO4/c1-6(2)8-4-3-7(10(12)13)5-9(8)11(14)15/h3-6H,1-2H3,(H,12,13)
SMILES: CC(C)C1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]
Molecular Formula: C10H11NO4
Molecular Weight: 209.2 g/mol

4-Isopropyl-3-nitrobenzoic acid

CAS No.: 174482-81-6

Cat. No.: VC20942073

Molecular Formula: C10H11NO4

Molecular Weight: 209.2 g/mol

* For research use only. Not for human or veterinary use.

4-Isopropyl-3-nitrobenzoic acid - 174482-81-6

Specification

CAS No. 174482-81-6
Molecular Formula C10H11NO4
Molecular Weight 209.2 g/mol
IUPAC Name 3-nitro-4-propan-2-ylbenzoic acid
Standard InChI InChI=1S/C10H11NO4/c1-6(2)8-4-3-7(10(12)13)5-9(8)11(14)15/h3-6H,1-2H3,(H,12,13)
Standard InChI Key MHMBAGATQNUECC-UHFFFAOYSA-N
SMILES CC(C)C1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]
Canonical SMILES CC(C)C1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]

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